N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C28H22N2OS/c1-19-16-17-22(28-30-23-14-8-9-15-25(23)32-28)18-24(19)29-27(31)26(20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-18,26H,1H3,(H,29,31)
• InChI Key: FBFYAAFWLWQUHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H22N2OS
• Molecular Weight: 434.6 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide, also known as BTA-EG6, is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various fields. BTA-EG6 is a fluorescent probe that has been used in imaging studies, protein labeling, and drug discovery.

Mechanism of Action

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide works by binding to specific proteins or molecules and emitting fluorescence when excited by light. In the case of ROS detection, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide binds to ROS and emits a fluorescent signal, allowing for the detection of ROS in living cells. In protein labeling, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide is conjugated to a protein of interest and emits fluorescence when excited by light, allowing for the visualization of the protein in living cells.
Biochemical and Physiological Effects
N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide does not have any known biochemical or physiological effects on living cells. It is a non-toxic compound that has been used in various biological studies without any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide is its high sensitivity and specificity for detecting ROS and labeling proteins. It is also a non-toxic compound that can be used in living cells without any adverse effects. However, one limitation of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide is its cost, which can be a barrier for some research groups. Additionally, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has a limited excitation and emission range, which can limit its use in certain imaging studies.

Future Directions

There are several future directions for research involving N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide. One area of interest is the development of new fluorescent probes based on the N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide scaffold for the detection of other molecules or proteins. Another area of interest is the optimization of the synthesis method for N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide to reduce the cost and increase the yield. Additionally, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide can be used in combination with other fluorescent probes to enable multiplex imaging studies. Finally, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide can be used in drug discovery to screen for potential inhibitors of protein-protein interactions.

Synthesis Methods

The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 2-amino-5-methylphenol, which undergoes a reaction with 2-chloroacetyl chloride to form 2-(2-chloroacetyl)-5-methylphenol. This intermediate product is then reacted with 2-mercaptobenzothiazole to form N-(5-(2-hydroxyphenyl)-2-methylphenyl)-2-mercaptobenzothiazole. The final step involves the reaction of N-(5-(2-hydroxyphenyl)-2-methylphenyl)-2-mercaptobenzothiazole with diphenylacetyl chloride to form N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has been used in various scientific research applications, including fluorescence imaging, protein labeling, and drug discovery. N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has been used as a fluorescent probe to detect reactive oxygen species (ROS) in living cells. It has also been used to label proteins for imaging studies. In drug discovery, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,2-diphenylacetamide has been used to screen for potential inhibitors of protein-protein interactions.